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Compound of Interest

Compound Name: Antibacterial agent 99

Cat. No.: B12411955

In-depth Technical Guide: Antibacterial Agent 99

CAS Number: 2452306-13-5 Molecular Formula: C27H27BrN2

This document provides a comprehensive overview of "Antibacterial agent 99," a compound
identified by the CAS number 2452306-13-5 and the molecular formula C27H27BrNz. The
available information primarily characterizes it as a potent antibacterial and antifungal agent.

Core Compound Information

"Antibacterial agent 99" is a chemical entity offered by several suppliers for research
purposes. While detailed primary research literature on its development and mechanism of
action is not readily available in public databases, its fundamental chemical and biological
properties have been outlined.

Property Value Source

CAS Number 2452306-13-5 MedChemExpress, TargetMol
Molecular Formula C27H27BrN:2 MedChemExpress

Molecular Weight 459.42 MedChemExpress

Biological Activity
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"Antibacterial agent 99" is described as a potent antibacterial agent.[1] It has also been noted
to exhibit antifungal properties. A key characteristic highlighted by suppliers is its lack of
hemolytic activity, suggesting a degree of selectivity towards microbial cells over mammalian
red blood cells.[1] However, without access to the primary scientific literature, a detailed
quantitative analysis of its antibacterial spectrum (e.g., Minimum Inhibitory Concentrations
against various bacterial strains) cannot be provided.

Experimental Protocols & Signaling Pathways

A thorough search of scientific and patent databases did not yield specific, reproducible
experimental protocols for the synthesis or biological evaluation of the compound with CAS
number 2452306-13-5. Similarly, information regarding its mechanism of action and any
associated cellular signaling pathways is not publicly documented. Therefore, the creation of
detailed experimental methodologies and signaling pathway diagrams is not possible at this
time.

The absence of this information suggests that "Antibacterial agent 99" may be a relatively
new compound, a commercial product not yet extensively described in peer-reviewed literature,
or a compound described in literature under a different, currently unlinked identifier. Further
investigation would be required, potentially through direct contact with the suppliers, to obtain
more in-depth technical data.

Logical Relationship Diagram

While a detailed signaling pathway cannot be constructed, a logical workflow for the preliminary
assessment of a novel antibacterial compound like "Antibacterial agent 99" can be visualized.
This diagram outlines the typical progression from initial identification to basic characterization.
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Figure 1. General Workflow for Antibacterial Agent Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12411955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

